Cas no 1211585-33-9 (1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1211585-33-9
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5216063
• Update Time: 2025-05-20

1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methylpiperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(1-Methylpiperidin-4-yl)-1H-1,2,3-triazole-4-carboxylicacid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1-methyl-4-piperidinyl)-

• Inchi： 1S/C9H14N4O2/c1-12-4-2-7(3-5-12)13-6-8(9(14)15)10-11-13/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key： BBDIRAUUMRWLSJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CCN(C)CC2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: -2.2
• Topological Polar Surface Area: 71.2

Additional information on 1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid

Chemical Profile of 1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1211585-33-9)

1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid, identified by its CAS number 1211585-33-9, is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This molecule features a triazole ring fused with a piperidine moiety, making it an intriguing candidate for drug discovery and development. The structural composition of this compound suggests interactions with biological targets that could be exploited for therapeutic applications.

The triazole core is a well-studied pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. Its incorporation into 1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid enhances the compound's binding affinity to enzymes and receptors. Specifically, the presence of the methyl-piperidine substituent at the 4-position of the triazole ring introduces rigidity and lipophilicity, which are critical factors in optimizing drug-like properties such as solubility and membrane permeability.

Recent advancements in computational chemistry have enabled the virtual screening of this compound against diverse protein targets. Studies indicate that derivatives of 1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid exhibit promising interactions with enzymes involved in inflammatory pathways. For instance, preliminary docking studies have suggested that this scaffold may inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a role in pain and inflammation.

The carboxylic acid functional group at the 4-position of the triazole ring provides a site for further chemical modification. This allows for the synthesis of analogs with tailored pharmacokinetic profiles. Researchers have explored acylation and esterification reactions to enhance metabolic stability or improve oral bioavailability. Such modifications are essential for translating preclinical findings into viable clinical candidates.

In vitro studies have begun to elucidate the mechanistic potential of 1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid. Initial experiments suggest that this compound may exhibit inhibitory effects on certain kinases, which are overactive in various cancers. The piperidine moiety is particularly noteworthy for its ability to interact with hydrophobic pockets within kinase active sites. This interaction could lead to the development of novel kinase inhibitors with improved selectivity over existing therapies.

The synthesis of 1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid involves multi-step organic reactions, including cyclization and nucleophilic substitution. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the process and improve yield. These techniques align with modern pharmaceutical manufacturing standards, ensuring scalability for larger-scale production if needed.

From a biochemical perspective, the triazole-piperidine structure of this compound offers unique electronic properties that could influence its binding mode to biological targets. Spectroscopic techniques such as NMR and mass spectrometry have been instrumental in characterizing its molecular structure and dynamics. These data provide critical insights into how the compound behaves within a cellular environment, which is essential for rational drug design.

Emerging research also highlights the potential of 1-(1-Methyl-piperidin-4-yl)-1H-[1,2,3]triazole-4-carboxylic acid as a building block for more complex drug candidates. By appending additional pharmacophores or functional groups to this scaffold, researchers can generate libraries of compounds for high-throughput screening. This approach has been successfully applied in recent years to identify novel therapeutics targeting neglected diseases.

The environmental impact of synthesizing and handling this compound is another area of growing interest. Green chemistry principles have been incorporated into its production process to minimize waste and reduce energy consumption. Solvent recovery systems and catalytic methods that lower reaction temperatures are examples of sustainable practices being adopted in pharmaceutical research labs worldwide.

Future directions for research on CAS No. 1211585-33-9 include exploring its role in neurodegenerative diseases. The structural similarity between this compound and known neuroprotective agents suggests that it may modulate neurotransmitter release or receptor activity. Preclinical models are being developed to test these hypotheses rigorously before human trials can commence.

In conclusion, 1-(Methyl-piperidin - 4 - yl) - 1 H - [ 123 ] triazole - 44 carboxylic acid (CAS No .1211585 - 33 - 9 ) represents a promising lead in medicinal chemistry due to its unique structural features and potential biological activities . Ongoing studies aim to fully elucidate its therapeutic potential while adhering to stringent safety and regulatory standards . As research progresses , this compound may emerge as a key component in next-generation pharmaceuticals .